Cas no 1824560-69-1 (tert-butyl N-(1,4-dihydroxy-4-phenylbutan-2-yl)carbamate)

• Product Name: tert-butyl N-(1,4-dihydroxy-4-phenylbutan-2-yl)carbamate
• CAS No: 1824560-69-1
• MF: C₁₅H₂₃NO₄
• MW: 281.34742474556
• CID: 6238159
• PubChem ID: 165899701
• Update Time: 2025-06-29

tert-butyl N-(1,4-dihydroxy-4-phenylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1,4-dihydroxy-4-phenylbutan-2-yl)carbamate
• 1824560-69-1
• EN300-12475137

• Inchi： 1S/C15H23NO4/c1-15(2,3)20-14(19)16-12(10-17)9-13(18)11-7-5-4-6-8-11/h4-8,12-13,17-18H,9-10H2,1-3H3,(H,16,19)
• InChI Key： FKBNBEICNOMGJV-UHFFFAOYSA-N
• SMILES： O(C(NC(CO)CC(C1C=CC=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.16270821g/mol
• Monoisotopic Mass: 281.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-(1,4-dihydroxy-4-phenylbutan-2-yl)carbamate

Professional Introduction to Compound with CAS No. 1824560-69-1 and Product Name: *tert-butyl N-(1,4-dihydroxy-4-phenylbutan-2-yl)carbamate*

The compound with the CAS number 1824560-69-1 and the product name tert-butyl N-(1,4-dihydroxy-4-phenylbutan-2-yl)carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The synthesis and characterization of this molecule have been subjects of extensive study, contributing to a deeper understanding of its pharmacological effects and mechanisms.

In recent years, the development of novel carbamate derivatives has seen remarkable progress, particularly in the quest for effective therapeutic agents. The structure of tert-butyl N-(1,4-dihydroxy-4-phenylbutan-2-yl)carbamate incorporates several key functional groups that are known to enhance biological activity. Specifically, the presence of hydroxyl and phenyl groups in the side chain contributes to its interaction with various biological targets, making it a promising candidate for further investigation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yield and purity. These methods align with the latest trends in organic synthesis, emphasizing efficiency and sustainability. The use of such techniques not only improves the overall yield but also minimizes waste, aligning with green chemistry principles.

One of the most intriguing aspects of tert-butyl N-(1,4-dihydroxy-4-phenylbutan-2-yl)carbamate is its potential role in drug discovery. Initial studies have suggested that this compound exhibits inhibitory activity against certain enzymes and receptors, which are implicated in various diseases. For instance, its ability to modulate enzyme activity has been explored in the context of inflammatory disorders and metabolic diseases. These findings are particularly relevant given the increasing prevalence of such conditions worldwide.

The pharmacological properties of this compound have been further investigated through both in vitro and in vivo experiments. In cell-based assays, it has demonstrated significant effects on target proteins, suggesting its therapeutic potential. Additionally, animal models have provided valuable insights into its safety profile and efficacy. These preclinical studies lay the groundwork for future clinical trials, which are essential for validating its medical applications.

The structural features of tert-butyl N-(1,4-dihydroxy-4-phenylbutan-2-yl)carbamate also make it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can predict how this compound interacts with biological targets at an atomic level. This approach allows for the optimization of its pharmacokinetic properties, enhancing its potential as a drug candidate.

In conclusion, the compound with CAS number 1824560-69-1 and the product name tert-butyl N-(1,4-dihydroxy-4-phenylbutan-2-yl)carbamate represents a significant advancement in medicinal chemistry. Its unique structural properties and promising pharmacological effects make it a valuable asset in the search for new therapeutic agents. As research continues to uncover more about its mechanisms of action and potential applications, this compound is poised to play a crucial role in addressing various medical challenges.